(Z)-ethyl 3-allyl-2-((2-phenylquinoline-4-carbonyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: ethyl 2-(2-phenylquinoline-4-carbonyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C29H23N3O3S/c1-3-16-32-25-15-14-20(28(34)35-4-2)17-26(25)36-29(32)31-27(33)22-18-24(19-10-6-5-7-11-19)30-23-13-9-8-12-21(22)23/h3,5-15,17-18H,1,4,16H2,2H3
• InChI Key: DJYVVTKQUDHQQU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C3=CC(=NC4=CC=CC=C43)C5=CC=CC=C5)S2)CC=C
• Molecular Formula: C29H23N3O3S
• Molecular Weight: 493.6 g/mol

Description

(Z)-ethyl 3-allyl-2-((2-phenylquinoline-4-carbonyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C29H23N3O3S and its molecular weight is 493.58. The purity is usually 95%.
BenchChem offers high-quality (Z)-ethyl 3-allyl-2-((2-phenylquinoline-4-carbonyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-ethyl 3-allyl-2-((2-phenylquinoline-4-carbonyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Material Science Applications

• Novel Heterocycles Synthesis : Research into similar compounds focuses on the development of new synthetic pathways for heterocyclic compounds. For instance, compounds like ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate have been used as building blocks for the synthesis of pyrimidine and thiazole moieties, showing the versatility of these structures in creating diverse heterocyclic systems with potential applications in drug development and materials science (Abdel-Motaal, Alanzy, & Asem, 2020).

• Photolysis Studies : The photolytic behavior of related compounds, such as ethyl 5-oxo-2-phenyl-2,5-dihydroisoxazole-4-carboxylate, has been studied to understand their potential in photochemical applications. These studies help in elucidating reaction pathways that could be crucial for designing light-responsive materials or molecules for photodynamic therapy (Ang & Prager, 1992).

Pharmaceutical and Anticancer Activity

• Anticancer Activity : The synthesis of novel heterocycles utilizing thiophene incorporated thioureido substituent as precursors shows significant anticancer activity against specific human cancer cell lines. Such research underscores the therapeutic potential of complex heterocyclic compounds in oncology, with ethyl carboxylate and dihydrobenzo[d]thiazole derivatives displaying potent activity (Abdel-Motaal, Alanzy, & Asem, 2020).

Organic Synthesis and Chemical Transformations

• Chemical Transformations : Studies on the chemistry of related compounds, such as photolysis and pyrolysis of ethyl 2-(isoquinolin-1-yl)-3-methyl-5-oxo-2,5-dihydroisoxazole-4-carbolate, offer insights into the reactivity and transformation pathways of complex molecules. These findings are instrumental in the field of organic synthesis, providing new routes for constructing cyclic and acyclic structures with potential industrial and pharmaceutical applications (Singh & Prager, 1992).